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Compound of Interest

Amphotericin B, methyl ester,
Compound Name:

hydrochloride
CAS No.: 35375-29-2
Cat. No.: B15144003

Get Quote
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An In-Depth Technical Guide to Amphotericin B Methyl Ester Hydrochloride for Researchers

Executive Summary

Amphotericin B (AmB) remains a powerful, broad-spectrum antifungal agent, yet its clinical and
research applications are hampered by significant nephrotoxicity and poor aqueous solubility.
To address these limitations, the semi-synthetic derivative Amphotericin B methyl ester (AME)
was developed. As its hydrochloride salt, this compound exhibits markedly improved water
solubility and a significantly reduced toxicity profile compared to its parent molecule. This guide
provides a comprehensive technical overview of Amphotericin B methyl ester hydrochloride,
focusing on its chemical identification, mechanism of action, comparative advantages, and
practical experimental protocols for its use in a research setting. It is designed to serve as a
foundational resource for researchers in pharmacology, virology, and mycology.

Introduction: Overcoming the Barriers of a Gold-
Standard Antifungal
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For decades, Amphotericin B has been an indispensable tool in combating systemic fungal
infections. Its mechanism, which involves binding to ergosterol in fungal cell membranes,
provides a broad spectrum of fungicidal activity. However, this efficacy comes at a cost. AmB's
interaction with cholesterol in mammalian cell membranes leads to dose-limiting toxicities,
particularly renal damage.[1][2] Furthermore, its inherent insolubility in aqueous solutions
complicates formulation and administration.[3]

The development of Amphotericin B methyl ester hydrochloride (AME-HCI) represents a
significant step forward. By esterifying the carboxyl group of the parent molecule, this derivative
retains the essential antifungal pharmacophore while fundamentally altering its
physicochemical properties. The result is a compound with enhanced water solubility and a
dramatically improved safety profile, making it a valuable agent for both in vitro and in vivo
research.[1][4]

Chemical Identification and Physicochemical
Properties

Accurate identification is critical for experimental integrity. While the compound is
predominantly used and referenced as the hydrochloride salt for its solubility, it is indexed in
chemical databases primarily by the CAS number of the free methyl ester.
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Property Data Source(s)

methyl
(1R,3S,5R,6R,9R,11R,15S,16
R,17R,18S,19E,21E,23E,25E,
27E,29E,31E,33R,35S,36R,37
S)-33-(((2R,3S,4S,5S,6R)-4-
amino-3,5-dihydroxy-6-
Chemical Name methyltetrahydro-2H-pyran-2- [51[6]
yloxy)-1,3,5,6,9,11,17,37-
octahydroxy-15,16,18-
trimethyl-13-0x0-14,39-
dioxabicyclo[33.3.1]nonatriaco
nta-19,21,23,25,27,29,31-

heptaene-36-carboxylate

Amphotericin B Monomethyl
Synonym(s) . [5][6]
Ester, Methylamphotericin B

36148-89-7 (for the free methyl

CAS Number 517181191
ester)
Molecular Formula CasH75NO17 [9][10]
Molecular Weight 938.11 g/mol [8][9]
N Water-soluble; Soluble in
Solubility [4][11][12]
DMSO

In solution, generally less
stable than Amphotericin B,
Stability though stability is improved at [13]
a controlled pH of 6.0 and 5°C.
[13] Solid form is stable.

Store solid at -20°C, protected
Storage ) [8]
from light.

Mechanism of Action
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AME-HCI's primary mode of action is inherited from its parent compound, targeting the
fundamental building block of fungal cell membranes. However, its utility has expanded into
antiviral research due to a distinct secondary mechanism.

Antifungal Activity: Membrane Disruption

The core mechanism relies on the high affinity of the polyene macrolide structure for ergosterol,
a sterol unique to fungal cell membranes.[14]

Binding: AME-HCI binds selectively to ergosterol within the fungal membrane's lipid bilayer.

e Pore Formation: Upon binding, multiple AME-HCI molecules self-assemble, forming
transmembrane channels or pores.

e lon Leakage: These pores disrupt the membrane's integrity, causing a rapid and uncontrolled
leakage of monovalent ions (K*, Na*) and other essential small molecules from the
cytoplasm.

o Cell Death: The resulting loss of ionic gradients and cellular contents leads to metabolic
arrest and fungal cell death.
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Diagram 1: Antifungal mechanism of action.

Antiviral Activity: Inhibition of Viral Assembly

AME-HCI has demonstrated potent activity against enveloped viruses, including HIV-1 and
Herpes Simplex Virus (HSV).[4][14] This action is distinct from its antifungal mechanism and is
attributed to its interaction with cholesterol in host-derived viral envelopes. It disrupts the
production of HIV-1 particles and potently inhibits viral replication.[14][15]

The Critical Advantage: A Superior Toxicity Profile
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The primary rationale for choosing AME-HCI over conventional Amphotericin B in a research

context is its significantly reduced toxicity. This allows for the administration of higher effective

doses in animal models with fewer confounding adverse effects.

Amphotericin B

Parameter Amphotericin B Source(s)
Methyl Ester HCI
Toxicity High; Dose-limiting Markedly lower [11[2]
o Significant and Minimal; ~8x less
Nephrotoxicity o [2][16]
common nephrotoxic in dogs
o ] ~20 times less toxic in
Acute Toxicity High ) [17]
mice (V)
Poor; requires
Aqueous Solubility solubilizing agents like  High [3114]
deoxycholate
Cleared ~4x faster
Pharmacokinetics Persistent in serum from the central [16]

compartment

Studies in mice, rats, and dogs have consistently shown that AME-HCI is substantially less

toxic than its parent compound, with a particularly dramatic reduction in kidney damage.[1][2]

[17]

Key Applications in Research

The unique properties of AME-HCI make it a versatile tool for various research applications:

» Antifungal Drug Discovery: Used as a control compound or as a scaffold for developing new

polyene derivatives with improved therapeutic indices.

 In Vivo Mycology Models: Enables the study of fungal pathogenesis and treatment in animal

models at concentrations that would be lethal with conventional Amphotericin B.[7]

» Virology Research: Serves as a tool to investigate the role of cholesterol in the lifecycle of

enveloped viruses and to explore novel antiviral strategies.[4]
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 Membrane Biophysics: Used to study the biophysical properties of sterol-containing lipid
bilayers and the mechanics of pore formation.

Experimental Protocols

Protocol: Reconstitution and Handling of Stock
Solutions

Causality: Proper solubilization is paramount for ensuring accurate and reproducible
experimental results. While AME-HCI is water-soluble, creating a concentrated, sterile stock
solution in an organic solvent like DMSO is a standard and reliable practice. This minimizes the
volume of solvent added to the final experimental system and ensures complete dissolution
before dilution in aqueous media.

Methodology:

Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility.

e Weighing: Accurately weigh the desired amount of AME-HCI solid powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of high-purity, sterile-filtered DMSO to achieve
the desired stock concentration (e.g., 10 mg/mL).

o Dissolution: Vortex the solution vigorously for 1-2 minutes until the solid is completely
dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary.

» Aliquoting: Dispense the concentrated stock solution into smaller, single-use aliquots in
sterile, light-protecting (amber) microcentrifuge tubes. This prevents repeated freeze-thaw
cycles which can degrade the compound.

o Storage: Store the aliquots at -20°C, protected from light. For long-term storage, -80°C is
recommended.

e Working Solution Preparation: When ready to use, thaw a single aliquot. Dilute the stock
solution to the final working concentration in the appropriate sterile aqueous medium (e.g.,
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PBS, cell culture media). Ensure the final concentration of DMSO in the experimental system
is non-toxic (typically <0.5%).
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Diagram 2: Workflow for stock solution preparation.

Conclusion

Amphotericin B methyl ester hydrochloride is more than a mere derivative; it is a refined

research tool that retains the potent, broad-spectrum activity of its predecessor while

overcoming its most significant drawbacks. Its enhanced water solubility and, most critically, its

vastly superior toxicity profile, empower researchers to conduct experiments with greater

precision, safety, and translational relevance. This guide provides the foundational knowledge

for scientists to confidently incorporate this valuable compound into their studies of fungal and

viral pathogens.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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